4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole

• IUPAC Name: 4-bromo-1-butyl-5-(propoxymethyl)pyrazole
• InChI: InChI=1S/C11H19BrN2O/c1-3-5-6-14-11(9-15-7-4-2)10(12)8-13-14/h8H,3-7,9H2,1-2H3
• InChI Key: UXUUAFJXFXQTJF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C=N1)Br)COCCC
• Molecular Formula: C11H19BrN2O
• Molecular Weight: 275.19 g/mol

Description

4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole is not well understood. However, it is believed that this compound may act as a chelating agent for metal ions. This property makes it useful in the synthesis of metal complexes.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole. However, it is believed that this compound may have potential applications in the field of medicinal chemistry due to its ability to form metal complexes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole in lab experiments is its ability to form metal complexes. This property makes it useful in the synthesis of new materials with potential applications in various fields. However, one of the limitations of using this compound is the limited information available on its biochemical and physiological effects.

Future Directions

There are several future directions for the research on 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole. One direction is to study the mechanism of action of this compound in more detail. Another direction is to investigate the potential applications of the metal complexes formed by this compound in various fields, such as catalysis, luminescence, and magnetic properties. Additionally, more research is needed to understand the biochemical and physiological effects of this compound.
Conclusion
In conclusion, 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole is a chemical compound that has potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its ability to form metal complexes. Although there is limited information available on its biochemical and physiological effects, it has potential applications in the field of medicinal chemistry. Further research is needed to understand the mechanism of action of this compound and to investigate its potential applications in various fields.

Synthesis Methods

The synthesis of 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole has been achieved using various methods. One of the most common methods is the reaction of 4-bromo-1-butylpyrazole with propyl chloroformate in the presence of a base. This method results in the formation of 4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole with a high yield.

Scientific Research Applications

4-bromo-1-butyl-5-(propoxymethyl)-1H-pyrazole has potential applications in scientific research. This compound has been used as a ligand in the synthesis of metal complexes. These metal complexes have been studied for their potential applications in catalysis, luminescence, and magnetic properties.